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Compound of Interest

Compound Name: Dimethiodal Sodium

Cat. No.: B089858

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethiodal Sodium (CAS No. 124-88-9), also known as sodium diiodomethanesulfonate, is
an organoiodine compound that has historically been utilized as a radiocontrast agent. Its high
iodine content provides excellent X-ray attenuation, making it suitable for imaging various
physiological systems. This technical guide provides a comprehensive overview of the
synthesis and characterization of Dimethiodal Sodium, including detailed experimental
protocols, a summary of its chemical and physical properties, and an exploration of its
mechanism of action as a contrast medium. The information is presented to aid researchers
and professionals in the fields of medicinal chemistry, pharmacology, and drug development in
understanding and potentially improving upon this class of compounds.

Chemical Properties and Data

Dimethiodal Sodium is a sodium salt of diiodomethanesulfonic acid. A summary of its key
chemical data is presented in the table below.
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Property Value

IUPAC Name sodium;diiodomethanesulfonate

Dimethiodal sodium, Sodium
Synonyms diiodomethanesulfonate, Diiodomethanesulfonic

acid sodium salt

CAS Number 124-88-9

Molecular Formula CHI2NaOsS

Molecular Weight 369.87 g/mol

Physical Appearance (Data not readily available)
Melting Point (Data not readily available)
Solubility (Data not readily available)
Stability (Data not readily available)

Note: Detailed physical properties such as melting point, solubility, and stability are not widely
reported in readily accessible literature.

Synthesis of Dimethiodal Sodium

The primary route for the synthesis of Dimethiodal Sodium involves the reaction of iodoform
(triodomethane) with a sulfite salt in an agueous solution. This process yields
diliodomethanesulfonic acid, which is then converted to its sodium salt. The following
experimental protocols are based on a foundational German patent (DE581818C) which details
this synthetic pathway.[1]

Experimental Protocol 1: Synthesis using Calcium
Carbonate

This protocol describes the synthesis of the precursor, iodomethanesulfonic acid, and its
subsequent conversion to the sodium salt.

Materials:
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e lodoform (CHIs)

e Calcium Carbonate (CaCOs)

e Sodium Sulfite (Na2S0s), 95% purity
o Water

» Acetone

e Methanol

e Sodium Sulfate (Naz2S0a)
Procedure:

» A mixture of 500 parts by weight of iodoform, 70 parts by weight of calcium carbonate, and
340 parts by weight of 95% sodium sulfite is prepared in 3 liters of water.

e The mixture is gently boiled for 24 hours with continuous stirring under reflux cooling.

» After cooling, the precipitated calcium carbonate and calcium sulfate are removed by suction
filtration.

e The clear filtrate is then evaporated to dryness.

e The resulting powdered residue is extracted multiple times with acetone to remove any
sodium iodide byproduct.

e The remaining residue is then exhaustively extracted with methanol. The sodium sulfate
formed during the reaction remains as an insoluble solid.

e The methanolic solution is concentrated to yield sodium iodomethanesulfonate (a related
compound, as the patent is for iodomethanesulfonic acid and its salts). Further purification
can be achieved by recrystallization.
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Experimental Protocol 2: Synthesis using Barium
Carbonate

An alternative protocol is provided which utilizes barium carbonate.
Materials:

 lodoform (CHI3)

Barium Carbonate (BaCOs)

Sodium Hydrosulfite (Na2S204)

Water

Sodium Sulfate (Naz2S0a4) solution

Procedure:

A suspension of 500 parts by weight of iodoform and 320 parts by weight of barium
carbonate is prepared in 2.5 liters of water.

¢ A solution of 150 parts by weight of sodium hydrosulfite in 1 liter of water is added to the
suspension with heating, stirring, and reflux. The addition rate is controlled to maintain a
constant, gentle boil.

» After approximately 4 hours of gentle boiling, the mixture is allowed to cool.

e An amount of sodium sulfate solution equivalent to the barium carbonate used (containing
approximately 230 g of sodium sulfate) is added to the mixture.

The precipitate is removed by suction filtration to yield the product in the filtrate.

Characterization of Dimethiodal Sodium

Detailed spectroscopic and analytical characterization data for Dimethiodal Sodium is scarce
in modern literature. Standard analytical techniques would be required to confirm the identity
and purity of the synthesized compound.
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Recommended Analytical Methods:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential to
confirm the structure of the diiodomethanesulfonate anion.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the
sulfonate (S=0) and C-I bonds.

e Mass Spectrometry (MS): To determine the molecular weight of the anion and confirm the
elemental composition.

o Elemental Analysis: To determine the percentage composition of carbon, hydrogen, iodine,
sodium, oxygen, and sulfur.

Due to the lack of available spectral data, a logical workflow for the characterization process is
presented below.
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Logical workflow for the characterization of Dimethiodal Sodium.

Mechanism of Action as a Radiocontrast Agent
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The utility of Dimethiodal Sodium as a contrast agent is derived from the presence of two
high-atomic-number iodine atoms in its structure. The fundamental principle of action for all
iodinated contrast media is the attenuation of X-rays.

When X-rays pass through the body, they are attenuated to different degrees by various
tissues. Tissues with higher electron density, such as bone, absorb more X-rays and appear
white on a radiograph. Soft tissues have lower electron density and appear in shades of gray.
By introducing a substance with a high atomic number, like iodine, into a specific anatomical
structure (e.g., blood vessels, urinary tract), the X-ray attenuation of that structure is
significantly increased. This results in a much brighter appearance on the resulting image,
providing a clear delineation of the structure from the surrounding tissues.

The signaling pathway, in this context, is a physical interaction rather than a biological one. The
process can be visualized as follows:
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Workflow of Dimethiodal Sodium as a radiocontrast agent.

Conclusion

Dimethiodal Sodium represents an early example of an organoiodine radiocontrast agent.
While detailed characterization data is not readily available in contemporary scientific literature,
the synthetic pathway from iodoform and sodium sulfite is established. The mechanism of
action is well-understood and is based on the physical principle of X-ray attenuation by iodine.
This guide provides a foundational understanding for researchers interested in the synthesis
and application of such compounds, and highlights the need for modern analytical techniques
to be applied for a more complete characterization. Further research could focus on optimizing
the synthesis, performing a comprehensive characterization, and exploring potential
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modifications to the structure to enhance its properties as a contrast agent or for other
biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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